Cas no 1135936-11-6 (5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE)
1135936-11-6 structure
Product Name:5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE
CAS No:1135936-11-6
MF:C8H4ClFN2O
MW:198.581563949585
CID:6645550
PubChem ID:53418491
Update Time:2024-03-01
5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE Chemical and Physical Properties
Names and Identifiers
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- 5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE
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- MDL: MFCD11520783
- Inchi: 1S/C8H4ClFN2O/c9-8(13)7-5-3-4(10)1-2-6(5)11-12-7/h1-3H,(H,11,12)
- InChI Key: NVRKZHGLCKIRHO-UHFFFAOYSA-N
- SMILES: ClC(C1C2C=C(C=CC=2NN=1)F)=O
Computed Properties
- Exact Mass: 198
- Monoisotopic Mass: 198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8A^2
- XLogP3: 2.5
5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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